Cas no 2229455-59-6 (tert-butyl N-3-amino-2-(2-hydroxy-4-methoxyphenyl)-2-methylpropylcarbamate)

• Product Name: tert-butyl N-3-amino-2-(2-hydroxy-4-methoxyphenyl)-2-methylpropylcarbamate
• CAS No: 2229455-59-6
• MF: C₁₆H₂₆N₂O₄
• MW: 310.388644695282
• CID: 5804646
• PubChem ID: 165699696
• Update Time: 2025-05-20

tert-butyl N-3-amino-2-(2-hydroxy-4-methoxyphenyl)-2-methylpropylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-amino-2-(2-hydroxy-4-methoxyphenyl)-2-methylpropylcarbamate
• 2229455-59-6
• tert-butyl N-[3-amino-2-(2-hydroxy-4-methoxyphenyl)-2-methylpropyl]carbamate
• EN300-1874201

• Inchi： 1S/C16H26N2O4/c1-15(2,3)22-14(20)18-10-16(4,9-17)12-7-6-11(21-5)8-13(12)19/h6-8,19H,9-10,17H2,1-5H3,(H,18,20)
• InChI Key： WCDYIIBMJYOYBI-UHFFFAOYSA-N
• SMILES： O(C(NCC(C)(C1C=CC(=CC=1O)OC)CN)=O)C(C)(C)C

Computed Properties

• Exact Mass: 310.18925731g/mol
• Monoisotopic Mass: 310.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 93.8Ų

Additional information on tert-butyl N-3-amino-2-(2-hydroxy-4-methoxyphenyl)-2-methylpropylcarbamate

tert-butyl N-3-amino-2-(2-hydroxy-4-methoxyphenyl)-2-methylpropylcarbamate (CAS No. 2229455-59-6): A Comprehensive Overview

tert-butyl N-3-amino-2-(2-hydroxy-4-methoxyphenyl)-2-methylpropylcarbamate (CAS No. 2229455-59-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a tert-butyl carbamate derivative with a unique structure that includes an amino group, a hydroxy group, and a methoxy group. These functional groups contribute to its potential biological activities and make it an intriguing candidate for various therapeutic applications.

The chemical structure of tert-butyl N-3-amino-2-(2-hydroxy-4-methoxyphenyl)-2-methylpropylcarbamate is characterized by a central propyl chain with an amino group at the third carbon position. The second carbon of this chain is substituted with a hydroxy and methoxy group attached to a phenyl ring, creating a highly functionalized molecule. The tert-butyl carbamate moiety at the terminal end of the propyl chain adds further complexity and stability to the compound.

Recent studies have explored the potential therapeutic applications of tert-butyl N-3-amino-2-(2-hydroxy-4-methoxyphenyl)-2-methylpropylcarbamate. One notable area of research is its role as a neuroprotective agent. In vitro and in vivo experiments have shown that this compound can effectively protect neurons from oxidative stress and apoptosis, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

In addition to its neuroprotective properties, tert-butyl N-3-amino-2-(2-hydroxy-4-methoxyphenyl)-2-methylpropylcarbamate has also been investigated for its anti-inflammatory effects. Studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators in inflammatory responses. This makes it a potential therapeutic agent for conditions characterized by chronic inflammation, such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of tert-butyl N-3-amino-2-(2-hydroxy-4-methoxyphenyl)-2-methylpropylcarbamate have also been studied in detail. Research has shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are essential for its development as an oral therapeutic agent. The compound's stability under physiological conditions and its ability to cross the blood-brain barrier further enhance its potential for use in central nervous system disorders.

Clinical trials are currently underway to evaluate the safety and efficacy of tert-butyl N-3-amino-2-(2-hydroxy-4-methoxyphenyl)-2-methylpropylcarbamate in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at various dose levels, with no significant adverse effects reported. These findings are encouraging and pave the way for further clinical development.

In conclusion, tert-butyl N-3-amino-2-(2-hydroxy-4-methoxyphenyl)-2-methylpropylcarbamate (CAS No. 2229455-59-6) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure, coupled with its favorable pharmacokinetic properties, makes it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical applications, this compound is poised to play a significant role in advancing treatments for various diseases.